![molecular formula C17H23N5O2S2 B2760245 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide CAS No. 886939-68-0](/img/structure/B2760245.png)
2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide
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Description
2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C17H23N5O2S2 and its molecular weight is 393.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Thiadiazole derivatives have been extensively studied for their potential in various applications due to their interesting chemical properties. For example, the synthesis of 1,3,4-thiadiazolesulfonamides involves interactions that highlight the significance of the sulfonyl group and the thiadiazole ring, contributing to the compound's stability and reactivity (Pedregosa et al., 1996). Additionally, the design and evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors have shown promising results in improving drug-like properties, highlighting the therapeutic potential of GLS inhibition (Shukla et al., 2012).
Antimicrobial and Antiproliferative Activities
Research into thiadiazole derivatives has also uncovered their potential antimicrobial and antiproliferative activities. Novel triazinone derivatives exhibited growth inhibition properties against certain bacterial and fungal pathogens, as well as mosquito larvicidal activity, indicating their potential as bioactive agents (Kumara et al., 2015). Similarly, studies on bis-1,3,4-thiadiazole derivatives have demonstrated significant antiproliferative effects in tumor cells, attributing the anticancer effect to decreased DNA synthesis without inducing apoptosis, showcasing the compounds' selectivity and potential therapeutic advantages (Juszczak et al., 2008).
Enzyme Inhibition
The search for effective enzyme inhibitors has led to the exploration of thiadiazole derivatives. Synthesis and evaluation of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide compounds showed relative activity against acetylcholinesterase (AChE), highlighting their potential in addressing conditions related to enzyme dysregulation (Rehman et al., 2013).
properties
IUPAC Name |
2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-(3,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O2S2/c1-10-6-11(2)8-12(7-10)18-13(23)9-25-16-22-21-15(26-16)19-14(24)20-17(3,4)5/h6-8H,9H2,1-5H3,(H,18,23)(H2,19,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSVRCNSZCOKLOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(S2)NC(=O)NC(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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